N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H11N5O2/c1-2-10-11(20-4-3-19-10)5-8(1)17-12-9-6-16-18-13(9)15-7-14-12/h1-2,5-7H,3-4H2,(H2,14,15,16,17,18)
• InChI Key: RGPIDFNHIONWKU-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC3=NC=NC4=C3C=NN4
• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol

Description

“N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a compound that combines sulfonamide and benzodioxane fragments in its framework. It has been synthesized as a potential therapeutic agent for Alzheimer’s disease.

Synthesis Analysis

The synthesis of this compound was triggered by the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media. The resulting product was further treated with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium in the presence of lithium hydride (LiH) as a base.

Molecular Structure Analysis

The structures of the synthesized derivatives were confirmed by spectroscopic techniques including IR, 1H NMR, and EI-MS. A significant downfield shift (δ 121 ppm) for the C-7 signals, which experienced the ortho effect of the sulfamoyl group on C-6, was observed. The presence of signals at δ 64 ppm were characteristic of C-2 and C-3 and an attribute of the N-(2,3-dihydro-1,4-benzodioxin-6-yl) moiety in the molecule.

Scientific Research Applications

Alzheimer’s Disease Therapeutics

• . Alzheimer’s is characterized by cholinesterase enzyme dysfunction, and inhibitors of this enzyme are considered therapeutic. The synthesized molecules were evaluated for their inhibition activity, suggesting their possible efficacy in managing this neurodegenerative disorder.

Anti-Cancer Properties

• . Investigating its anti-cancer mechanisms and potential applications could yield valuable insights.

Nonlinear Optical (NLO) Material

• . It could serve as an NLO material for applications such as frequency generators, optical limiters, and optical switches.

Antibacterial Agents

• . Several derivatives showed potent therapeutic potential against both Gram-negative and Gram-positive bacterial strains.

Pharmaceutical Chemistry

• . Understanding their chemical properties and interactions can contribute to drug development and medicinal chemistry.

Future Directions

The future directions for this compound could involve further exploration of its potential as a therapeutic agent for Alzheimer’s disease. More research is needed to fully understand its mechanism of action and to assess its safety and efficacy in clinical settings.

Mechanism of Action

Target of Action

The primary targets of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine are pathogenic bacterial strains such as Escherichia coli and Bacillus subtilis . These bacteria are responsible for various infections and diseases in humans.

Mode of Action

This compound interacts with its targets by inhibiting the growth of bacterial biofilms . Biofilms are communities of bacteria that are protected by a matrix of extracellular polymeric substances. By inhibiting biofilm formation, the compound prevents the bacteria from establishing persistent and resistant infections.

Biochemical Pathways

It is known that the compound exhibits moderate to weak inhibition of cholinestrases and lipoxygenase enzymes . Cholinesterases are enzymes that break down acetylcholine, a neurotransmitter, while lipoxygenases are involved in the metabolism of arachidonic acid, a fatty acid involved in cellular signaling.

Pharmacokinetics

Similar sulfonamide-based drugs are known to be absorbed from the gastrointestinal tract, metabolized in the liver, and excreted through bile or feces . These properties can impact the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.

Result of Action

The result of the compound’s action is the inhibition of bacterial biofilm growth. In particular, this molecule was found to be the best antibacterial agent against B. subtilis (60.04% bacterial biofilm growth inhibition) and second most-active against E. coli (60.04%) .